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Compound of Interest

Compound Name: 1-Acetylindole

Cat. No.: B1583761

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-acetylindole (CAS No. 576-15-
8), a derivative of indole. The document details its chemical and physical properties,
comprehensive safety information, and protocols for safe handling and synthesis, drawing
primarily from the PubChem database and other scientific resources. This guide is intended to
be a critical resource for professionals in research and development who handle or utilize 1-
acetylindole in their work.

PubChem Data and Chemical Identifiers

1-Acetylindole, with the PubChem CID 68470, is a member of the indole family.[1] Its
fundamental properties and identifiers are summarized below for quick reference.
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Identifier Type Value
PubChem CID 68470
CAS Number 576-15-8[2]
Molecular Formula C10HoNO[1]

Molecular Weight 159.18 g/mol [1]
IUPAC Name 1-indol-1-ylethanone[1]

N-Acetylindole, 1-(1H-indol-1-yl)ethanone, 1-
Synonyms )

Acetyl-1H-indole[1]
inChi INChI=1S/C10H9NO/c1-8(12)11-7-6-9-4-2-3-5-
n

10(9)11/h2-7H,1H3[2]
InChiKey UUCUQJIHYUPXDHN-UHFFFAOYSA-N[2]

Canonical SMILES

CC(=0)N1C=CC2=CC=CC=C21[3]

Physical and Chemical Properties

The known physical and chemical properties of 1-acetylindole are presented in the following

table. This data is crucial for designing experiments and for safe handling and storage.

Property

Value

Source

Physical State

Liquid

[2]

Boiling Point

123-125 °C at 8 mmHg

[2]

Density

1.387 g/mL at 25 °C

[2]

Refractive Index

n20/D 1.607

[2]

Flash Point >230 °F (>110 °C) [4]
Storage Temperature 2-8°C [2]
XLogP3-AA (Predicted) 2.6 [3]
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Safety and Hazard Information

1-Acetylindole is classified as an irritant.[1] The following sections provide detailed information
on its hazards, safe handling procedures, and emergency measures.

GHS Hazard Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following hazard statements for 1-acetylindole[1]:

Code Hazard Statement

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Signal Word: Warning[1]
Hazard Pictogram:

« Irritant (Exclamation Mark)[1]

Precautionary Statements

The following precautionary statements are recommended when handling 1-acetylindole[1]:
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Code Precautionary Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.
p271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves/protective clothing/eye
protection/face protection.
P302+P352 IF ON SKIN: Wash with plenty of water.
IF INHALED: Remove person to fresh air and
P304+P340 _
keep comfortable for breathing.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
P319 Get medical help if you feel unwell.
P332+P317 If skin irritation occurs: Get medical help.
P337+P317 If eye irritation persists: Get medical help.
Take off contaminated clothing and wash it
P362+P364
before reuse.
Store in a well-ventilated place. Keep container
P403+P233 ,
tightly closed.
P405 Store locked up.
Dispose of contents/container in accordance
P501

with local regulations.

Experimental Protocols

Safe Handling and Storage Protocol

This protocol outlines the necessary precautions for the safe handling and storage of 1-

acetylindole in a laboratory setting.
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1. Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.
o Ensure that eyewash stations and safety showers are readily accessible.[5]

2. Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.
» Hand Protection: Wear chemically resistant gloves (e.qg., nitrile).
» Skin and Body Protection: Wear a lab coat and closed-toe shoes.

3. Handling Procedures:

» Avoid contact with skin, eyes, and clothing.

» Avoid inhalation of vapor or mist.

e Wash hands thoroughly after handling.

o Keep containers tightly closed when not in use.

4. Storage:

e Store in a cool, dry, and well-ventilated area.

o Recommended storage temperature is between 2-8°C.[2]

o Store away from incompatible materials such as strong oxidizing agents.
o The storage class for this combustible liquid is 10.

Emergency Procedures

1. First Aid Measures:

 Inhalation: Move the affected person to fresh air. If symptoms persist, seek medical attention.

» Skin Contact: Remove contaminated clothing immediately. Rinse the affected skin area with
plenty of water for at least 15-20 minutes. If skin irritation occurs, seek medical advice.

o Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15-20
minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue
rinsing. If eye irritation persists, get medical attention.

 Ingestion: Do NOT induce vomiting.[5] Rinse mouth with water. Seek immediate medical
attention or contact a poison control center.

2. Fire-Fighting Measures:
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

Specific Hazards: Combustible liquid. Thermal decomposition can produce hazardous gases
and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide
(CO2).

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

. Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation. Wear appropriate personal protective
equipment.

Containment and Cleanup: Absorb the spill with an inert absorbent material (e.g., sand, silica
gel). Collect the material in a suitable container for disposal.

Synthesis Protocol: N-Acetylation of Indole

A common method for the synthesis of 1-acetylindole is the N-acetylation of indole using

acetic anhydride. The following is a representative protocol.

Materials:

Indole

Acetic anhydride

4-Dimethylaminopyridine (DMAP) (catalyst)
Triethylamine

Appropriate solvent (e.g., dichloromethane)
Saturated sodium bicarbonate solution
Brine

Anhydrous magnesium sulfate

Procedure:
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 Dissolve indole in the chosen solvent in a round-bottom flask.

e Add triethylamine and a catalytic amount of DMAP to the solution.
e Cool the mixture in an ice bath.

e Slowly add acetic anhydride to the cooled solution while stirring.

o Allow the reaction to warm to room temperature and stir until the reaction is complete
(monitor by TLC).

e Quench the reaction by adding water or a saturated solution of sodium bicarbonate.
o Extract the product with a suitable organic solvent.
o Wash the combined organic layers with water and then brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

e The crude product can be purified by distillation or column chromatography to yield pure 1-
acetylindole.

Visualizations
Logical Relationship of Safety Procedures
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Handling 1-Acetylindole
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Caption: Logical workflow for the safe handling of 1-acetylindole.

Experimental Workflow for Synthesis
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Caption: Experimental workflow for the synthesis of 1-acetylindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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